2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• IUPAC Name: (2E)-2-[(3-bromo-4-phenylmethoxyphenyl)methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C23H15BrN2O2S/c24-17-12-16(10-11-20(17)28-14-15-6-2-1-3-7-15)13-21-22(27)26-19-9-5-4-8-18(19)25-23(26)29-21/h1-13H,14H2/b21-13+
• InChI Key: HXOATSLGUMPXDQ-FYJGNVAPSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)Br
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C/3\C(=O)N4C5=CC=CC=C5N=C4S3)Br
• Molecular Formula: C23H15BrN2O2S
• Molecular Weight: 463.3 g/mol

Description

2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a heterocyclic compound that has been synthesized and studied for its potential applications in scientific research. This compound has unique properties that make it a promising candidate for various biomedical applications.

Scientific Research Applications

2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has shown potential applications in various scientific research fields. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells. This compound has also been investigated for its anti-inflammatory and antioxidant activities, which make it a potential candidate for the treatment of inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes involved in cancer cell growth and inflammation. This compound may also interact with cellular signaling pathways to induce cell death in cancer cells.
Biochemical and Physiological Effects
2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in cancer cell growth, such as topoisomerase IIα. This compound has also been shown to induce apoptosis in cancer cells, which is a programmed cell death process.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments include its unique properties and potential applications in various scientific research fields. However, the limitations of this compound include its low solubility in water, which may limit its use in certain experiments. The toxicity of this compound also needs to be carefully evaluated before using it in lab experiments.

Future Directions

There are various future directions for the study of 2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One potential direction is to investigate its potential applications in the treatment of inflammatory diseases. Another direction is to study its interactions with cellular signaling pathways to better understand its mechanism of action. The development of new synthesis methods to improve the yield and purity of this compound is also an important future direction. Finally, the evaluation of its toxicity and safety profile in vivo is needed to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[4-(benzyloxy)-3-bromobenzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the reaction of 4-bromo-3-(benzyloxy)benzaldehyde with 2-aminothiophenol in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain the final compound. This synthesis method has been optimized to achieve a high yield and purity of the compound.